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Compound of Interest

Compound Name: (R)-2-Chlorosuccinic acid

Cat. No.: B1583703 Get Quote

(R)-2-Chlorosuccinic acid (CAS No: 3972-40-5), also known as (2R)-2-chlorobutanedioic

acid, is a vital chiral intermediate in the landscape of pharmaceutical and chemical research.[1]

[2] As a derivative of succinic acid, it features a chlorine atom at the stereogenic center, making

it an invaluable precursor for introducing chirality into target molecules. Its unique

stereochemistry is fundamental to the synthesis of enantiomerically pure compounds, a critical

requirement in modern drug development to ensure therapeutic efficacy and minimize off-target

effects.[3] This guide provides a comprehensive overview for scientists, covering procurement,

quality control, synthesis, and key applications of this versatile reagent.

Physicochemical Properties
A clear understanding of the fundamental properties of (R)-2-Chlorosuccinic acid is the first

step in its effective utilization. These parameters are crucial for reaction planning, analytical

method development, and ensuring safe handling.
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Property Value Source

CAS Number 3972-40-5 [1][2]

Molecular Formula C₄H₅ClO₄ [1][2]

Molecular Weight 152.53 g/mol [1][2]

IUPAC Name (2R)-2-chlorobutanedioic acid [1]

Synonyms
D-Chlorosuccinic acid, (R)-

Chlorosuccinic acid
[2]

Melting Point 150-153 °C [2]

Appearance
White to off-white crystalline

solid

Storage Temperature 2-8°C [2]

Strategic Sourcing and Procurement
The success of any synthesis heavily relies on the quality of the starting materials. Sourcing

high-purity (R)-2-Chlorosuccinic acid is paramount. When selecting a supplier, researchers

should prioritize vendors that provide a comprehensive Certificate of Analysis (CoA) detailing

purity (typically by HPLC), identity confirmation (e.g., by NMR), and, most importantly,

enantiomeric excess (e.e.).
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Potential Supplier Purity Specification Country of Origin

American Custom Chemicals

Corp.
≥ 95.0% -

Finetech Industry Limited ≥ 98% China

Capot Chemical Co., Ltd - China

BLD Pharm Research Use Only -

Santa Cruz Biotechnology

(SCBT)
≥ 96% -

Sigma-Aldrich 96% -

Note: This table is not exhaustive and is intended as a starting point. Pricing and availability are

subject to change. Researchers should request quotes and CoAs directly from suppliers.

Quality Control Workflow: A Self-Validating System
Upon receipt, independent verification of the material's quality is a cornerstone of good

laboratory practice and scientific integrity. The following workflow ensures that the (R)-2-
Chlorosuccinic acid meets the stringent requirements for use in drug discovery and

development.

Caption: Quality control workflow for incoming (R)-2-Chlorosuccinic acid.

Experimental Protocol 1: Purity Assessment by
Reversed-Phase HPLC (RP-HPLC)
This protocol outlines a general method for determining the chemical purity of (R)-2-
Chlorosuccinic acid. The acidic nature of the analyte necessitates a mobile phase with a low

pH to ensure proper retention and peak shape.[4]

Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV

detector.

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).
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Mobile Phase:

A: 0.1% Phosphoric acid in Water

B: Acetonitrile

Gradient: Isocratic, 95% A / 5% B.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 210 nm (due to carboxyl group absorbance).[4]

Sample Preparation: Accurately weigh ~10 mg of (R)-2-Chlorosuccinic acid and dissolve in

10 mL of the mobile phase to create a 1 mg/mL stock solution.

Injection Volume: 10 µL.

Analysis: The purity is calculated based on the area percentage of the main peak relative to

the total area of all observed peaks.

Experimental Protocol 2: Identity Confirmation by ¹H
NMR Spectroscopy
NMR spectroscopy is the most powerful tool for unambiguous structure confirmation.[5]

Instrumentation: NMR Spectrometer (e.g., 400 MHz or higher).

Solvent: Deuterium oxide (D₂O) or DMSO-d₆.

Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of the deuterated solvent.

Data Acquisition: Acquire a standard ¹H NMR spectrum.

Expected ¹H NMR Signals (in D₂O):

A doublet of doublets (dd) around 4.5 ppm, integrating to 1H. This corresponds to the

proton on the chiral carbon (-CH(Cl)-).
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Two doublets of doublets (dd), part of an ABX system, between 2.8 and 3.2 ppm, each

integrating to 1H. These correspond to the two diastereotopic protons of the methylene

group (-CH₂-).

Causality: The splitting pattern (multiplicity) arises from the coupling between adjacent, non-

equivalent protons. The diastereotopic nature of the methylene protons is a direct

consequence of the adjacent stereocenter.

Synthetic Pathway Overview
Understanding the synthesis of (R)-2-Chlorosuccinic acid provides context for potential

impurities. The most common laboratory and industrial preparation involves the diazotization of

D-Aspartic acid.[2][6] This reaction proceeds with overall retention of configuration, which may

seem counterintuitive for a substitution reaction. The mechanism involves a double inversion:

an initial intramolecular attack forms a transient α-lactone intermediate (first inversion), which is

then opened by a chloride ion (second inversion), resulting in the net retention of the (R)-

stereochemistry from the (R)-configured D-Aspartic acid starting material.[6]

Reaction Scheme

D-Aspartic Acid
((R)-2-Aminobutanedioic acid)

NaNO₂

Conc. HCl
Diazonium Salt

(Unstable)
Diazotization α-Lactone Intermediate

(Double Inversion Mechanism)

Intramolecular
Substitution (Inversion 1) (R)-2-Chlorosuccinic Acid

Chloride Attack
(Inversion 2)

Click to download full resolution via product page

Caption: Synthesis of (R)-2-Chlorosuccinic acid via diazotization.

Applications in Asymmetric Synthesis
The primary value of (R)-2-Chlorosuccinic acid lies in its role as a chiral synthon. It provides a

robust platform for constructing complex, enantiomerically pure molecules, which is a central

goal in medicinal chemistry and process development.[3][7][8]
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Precursor to Chiral Intermediates: It can be readily converted into other useful chiral building

blocks, such as (R)-epoxysuccinic acid or (R)-malic acid derivatives.

Synthesis of Bioactive Molecules: It serves as a starting material for the synthesis of various

pharmaceuticals. The defined stereocenter is carried through the synthetic sequence to

control the final stereochemistry of the active pharmaceutical ingredient (API).

Asymmetric Catalysis Research: Derivatives of chlorosuccinic acid can be used to

synthesize chiral ligands for metal-catalyzed asymmetric reactions.[9]

Experimental Protocol 3: Synthesis of Dimethyl (2R)-
chlorobutanedioate
Esterification is a common follow-up step to improve solubility in organic solvents and protect

the carboxylic acid groups for subsequent reactions.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend 1.52 g

(10 mmol) of (R)-2-Chlorosuccinic acid in 20 mL of methanol.

Catalyst Addition: Carefully add 0.2 mL of concentrated sulfuric acid dropwise while stirring.

Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction

progress by TLC or LC-MS.

Workup: Cool the reaction to room temperature. Neutralize the acid catalyst carefully with a

saturated solution of sodium bicarbonate.

Extraction: Remove the methanol under reduced pressure. Extract the aqueous residue with

ethyl acetate (3 x 20 mL).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate in vacuo. The resulting crude product can be purified by silica gel

chromatography if necessary.

Safety, Handling, and Storage
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(R)-2-Chlorosuccinic acid is a corrosive substance that requires careful handling to ensure

laboratory safety.

Hazards: Causes severe skin burns and eye damage.[10] Hazard code: C (Corrosive).[2]

Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and

a lab coat. Handle in a well-ventilated fume hood.

Storage: Store in a tightly sealed container in a cool, dry place. The recommended storage

temperature is between 2-8°C to maintain long-term stability.[2]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.

Conclusion
(R)-2-Chlorosuccinic acid is more than just a chemical reagent; it is an enabling tool for the

precise construction of three-dimensional molecular architectures. For researchers in drug

development, its commercial availability and versatile reactivity provide a reliable and efficient

route to chiral targets. By implementing rigorous sourcing and quality control standards, and by

understanding its chemical behavior, scientists can confidently integrate this valuable building

block into their synthetic strategies, accelerating the discovery and development of new

therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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